Cas no 339105-10-1 (4-(2-Chloro-1,3-thiazol-5-yl)methylmorpholine)

4-(2-Chloro-1,3-thiazol-5-yl)methylmorpholine is a heterocyclic compound featuring a morpholine moiety linked to a chlorinated thiazole ring. This structure imparts unique reactivity, making it a valuable intermediate in organic synthesis, particularly in the development of agrochemicals and pharmaceuticals. The chloro-thiazole group enhances electrophilic properties, facilitating further functionalization, while the morpholine component contributes to solubility and stability. Its well-defined molecular architecture allows for precise modifications, supporting applications in ligand design and bioactive molecule development. The compound’s balanced lipophilicity and electronic effects make it suitable for cross-coupling reactions and scaffold diversification. High purity and consistent performance underscore its utility in research and industrial settings.
4-(2-Chloro-1,3-thiazol-5-yl)methylmorpholine structure
339105-10-1 structure
Product Name:4-(2-Chloro-1,3-thiazol-5-yl)methylmorpholine
CAS No:339105-10-1
MF:C8H11ClN2OS
MW:218.703739404678
MDL:MFCD01443905
CID:3047254
PubChem ID:2764390
Update Time:2025-11-05

4-(2-Chloro-1,3-thiazol-5-yl)methylmorpholine Chemical and Physical Properties

Names and Identifiers

    • 4-[(2-Chloro-1,3-thiazol-5-yl)methyl]morpholine
    • SCHEMBL4590541
    • 4-((2-Chlorothiazol-5-yl)methyl)morpholine
    • Bionet2_000367
    • HMS1365A15
    • MFCD01443905
    • 8N-043
    • 4-[(2-chloro-1,3-thiazol-5-yl)methyl]morpholine, AldrichCPR
    • AKOS005071448
    • Oprea1_100746
    • 339105-10-1
    • Z1269130582
    • CS-0271983
    • 4-(2-Chloro-1,3-thiazol-5-yl)methylmorpholine
    • MDL: MFCD01443905
    • Inchi: 1S/C8H11ClN2OS/c9-8-10-5-7(13-8)6-11-1-3-12-4-2-11/h5H,1-4,6H2
    • InChI Key: AALSSYAAIJCBOZ-UHFFFAOYSA-N
    • SMILES: ClC1=NC=C(CN2CCOCC2)S1

Computed Properties

  • Exact Mass: 218.0280618g/mol
  • Monoisotopic Mass: 218.0280618g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 166
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 53.6Ų

Experimental Properties

  • Melting Point: 31-34°C

4-(2-Chloro-1,3-thiazol-5-yl)methylmorpholine Security Information

  • Hazard Category Code: 22
  • Hazardous Material Identification: Xn
  • HazardClass:IRRITANT

4-(2-Chloro-1,3-thiazol-5-yl)methylmorpholine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI XIAN DING Biotechnology Co., Ltd.
045630-5g
4-[(2-Chloro-1,3-thiazol-5-yl)methyl]morpholine
339105-10-1 >95%
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339105-10-1 >95%
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Apollo Scientific
OR33253-1g
4-[(2-Chloro-1,3-thiazol-5-yl)methyl]morpholine
339105-10-1 95%
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Apollo Scientific
OR33253-5g
4-[(2-Chloro-1,3-thiazol-5-yl)methyl]morpholine
339105-10-1 95%
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£555.00 2025-02-20
TRC
C385805-50mg
4-[(2-Chloro-1,3-thiazol-5-yl)methyl]morpholine
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$ 50.00 2022-06-06
TRC
C385805-100mg
4-[(2-Chloro-1,3-thiazol-5-yl)methyl]morpholine
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$ 70.00 2022-06-06
TRC
C385805-500mg
4-[(2-Chloro-1,3-thiazol-5-yl)methyl]morpholine
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abcr
AB159444-1 g
4-[(2-Chloro-1,3-thiazol-5-yl)methyl]morpholine, 95%; .
339105-10-1 95%
1g
€260.30 2023-05-08
abcr
AB159444-5 g
4-[(2-Chloro-1,3-thiazol-5-yl)methyl]morpholine, 95%; .
339105-10-1 95%
5g
€696.70 2023-05-08

Additional information on 4-(2-Chloro-1,3-thiazol-5-yl)methylmorpholine

Comprehensive Overview of 4-(2-Chloro-1,3-thiazol-5-yl)methylmorpholine (CAS No. 339105-10-1)

4-(2-Chloro-1,3-thiazol-5-yl)methylmorpholine (CAS No. 339105-10-1) is a specialized organic compound that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and material science. This compound features a unique molecular structure combining a chlorothiazole moiety with a morpholine ring, making it a versatile intermediate for various synthetic applications. Researchers and industry professionals often search for "4-(2-Chloro-1,3-thiazol-5-yl)methylmorpholine uses" or "CAS 339105-10-1 synthesis" to explore its potential in drug discovery and crop protection.

The growing interest in heterocyclic compounds like 4-(2-Chloro-1,3-thiazol-5-yl)methylmorpholine stems from their ability to modulate biological activity. Recent trends in green chemistry and sustainable synthesis have further highlighted the importance of such intermediates. For instance, queries like "eco-friendly synthesis of chlorothiazole derivatives" reflect the demand for environmentally benign production methods. This compound’s chlorothiazole group is particularly valued for its electron-withdrawing properties, which enhance reactivity in cross-coupling reactions.

In pharmaceutical research, 4-(2-Chloro-1,3-thiazol-5-yl)methylmorpholine is explored as a building block for bioactive molecules. Its structural motifs are found in compounds targeting central nervous system (CNS) disorders and antimicrobial agents. Searches such as "thiazole-based drug candidates 2024" or "morpholine derivatives in medicine" underscore its relevance. Additionally, its agrochemical applications include serving as a precursor for pesticides and herbicides, aligning with queries like "novel thiazole pesticides."

The compound’s physicochemical properties, such as solubility and stability, are critical for formulation development. Analytical techniques like HPLC and NMR are commonly employed to characterize CAS 339105-10-1, as evidenced by searches for "analytical methods for thiazole derivatives." Furthermore, advancements in computational chemistry have enabled predictive modeling of its behavior, addressing queries like "molecular docking studies of chlorothiazole compounds."

From an industrial perspective, scalability and cost-effectiveness are key considerations. Manufacturers often optimize routes to synthesize 4-(2-Chloro-1,3-thiazol-5-yl)methylmorpholine with high yield and purity, responding to searches like "large-scale production of morpholine derivatives." Regulatory compliance, particularly regarding REACH and FDA guidelines, is another hot topic, as seen in queries such as "regulatory status of CAS 339105-10-1."

In summary, 4-(2-Chloro-1,3-thiazol-5-yl)methylmorpholine (CAS No. 339105-10-1) is a multifaceted compound with broad applications. Its integration into cutting-edge research and industrial processes ensures its continued prominence. By addressing user queries like "future prospects of thiazole chemistry" and "innovative uses of morpholine derivatives," this overview bridges scientific rigor with practical relevance.

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